Cas no 1467769-37-4 (3-(2-Phenylethyl)-1,4-diazepan-2-one)

• Product Name: 3-(2-Phenylethyl)-1,4-diazepan-2-one
• CAS No: 1467769-37-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6068554
• PubChem ID: 165453318
• Update Time: 2025-08-04

3-(2-Phenylethyl)-1,4-diazepan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-731746
• 1467769-37-4
• 3-(2-phenylethyl)-1,4-diazepan-2-one
• 3-(2-Phenylethyl)-1,4-diazepan-2-one

• Inchi： 1S/C13H18N2O/c16-13-12(14-9-4-10-15-13)8-7-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2,(H,15,16)
• InChI Key： PKAGWKXTUMNGRD-UHFFFAOYSA-N
• SMILES： O=C1C(CCC2C=CC=CC=2)NCCCN1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-(2-Phenylethyl)-1,4-diazepan-2-one

Comprehensive Overview of 3-(2-Phenylethyl)-1,4-diazepan-2-one (CAS No. 1467769-37-4): Properties, Applications, and Research Insights

3-(2-Phenylethyl)-1,4-diazepan-2-one (CAS No. 1467769-37-4) is a specialized organic compound belonging to the diazepane family, characterized by its unique heterocyclic structure and phenyl-ethyl substitution. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential as a scaffold for drug discovery. Its molecular formula and structural features make it a subject of interest for scientists exploring neuromodulators, enzyme inhibitors, and receptor ligands.

Recent studies highlight the compound's relevance in addressing neurodegenerative diseases and mood disorders, aligning with growing public interest in mental health therapeutics. Researchers are investigating its interactions with GABA receptors and serotonin pathways, topics frequently searched in academic databases. The compound's lipophilicity and blood-brain barrier permeability further enhance its applicability in CNS-targeted drug design.

From a synthetic chemistry perspective, 3-(2-Phenylethyl)-1,4-diazepan-2-one serves as a versatile intermediate. Its ketone group and secondary amine functionality allow for diverse derivatization strategies, a hot topic in medicinal chemistry optimization. Analytical techniques like HPLC, NMR, and mass spectrometry are crucial for characterizing its purity, as demanded by quality control standards in pharmaceutical manufacturing.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are emerging areas of investigation. With increasing public awareness of sustainable chemistry, researchers are evaluating its biodegradability and eco-toxicological profile. These aspects resonate with trending searches on green pharmaceuticals and environmentally friendly drug development.

The commercial availability of CAS 1467769-37-4 through specialty chemical suppliers has facilitated its use in high-throughput screening platforms. Its role in fragment-based drug discovery (FBDD) is particularly noteworthy, addressing the pharmaceutical industry's demand for novel bioactive cores. Patent literature reveals its incorporation in proprietary compound libraries, underscoring its industrial value.

Future research directions may explore its potential in personalized medicine applications, especially given current interest in precision therapeutics. The compound's structural flexibility allows for tuning of pharmacokinetic properties, making it adaptable to various drug delivery systems—a subject with high search volume in biopharmaceutical forums.